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Compound of Interest

Compound Name: Isopropyl acrylate

Cat. No.: B3029531

An In-depth Technical Guide to the GHS Classification and Safe Handling of Isopropyl
Acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for isopropyl acrylate
(CAS No. 689-12-3), in accordance with the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS). The following sections detail the substance's GHS classification,
physical and toxicological properties, and essential precautions for safe handling, storage, and
disposal.

GHS Classification

Isopropyl acrylate is classified as a hazardous substance under the GHS framework. The
primary hazards are associated with its flammability and its potential to cause severe skin and
eye damage. The official classification and associated labeling elements are summarized
below.

Signal Word:Danger[1][2]

Pictograms:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3029531?utm_src=pdf-interest
https://www.benchchem.com/product/b3029531?utm_src=pdf-body
https://www.benchchem.com/product/b3029531?utm_src=pdf-body
https://www.benchchem.com/product/b3029531?utm_src=pdf-body
https://www.benchchem.com/product/b3029531?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.010.647
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Pictogram Hazard Class

GHSO02: Flame Flammable liquids

_ Skin corrosion/irritation, Serious eye
GHSO05: Corrosion o
damage/eye irritation

] Skin irritation, Eye irritation, Respiratory tract
GHSO07: Exclamation Mark o
irritation

Hazard Statements:

A harmonized classification from the European Chemicals Agency (ECHA) and other sources
indicates the following hazard statements apply to isopropyl acrylate[1][2]:

o H225: Highly flammable liquid and vapor.[1][3]

o H314: Causes severe skin burns and eye damage.[1][3]
e H315: Causes skin irritation.[1][4]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][4]

e H411: Toxic to aquatic life with long lasting effects.[1]

Physicochemical and Toxicological Data

Understanding the properties of isopropyl acrylate is critical for risk assessment and the
implementation of appropriate safety measures.

Physical and Chemical Properties

The following table summarizes key physical and chemical data for isopropyl acrylate.
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Property Value Reference
Molecular Formula CeH1002 [21[31[5]
Molecular Weight 114.14 g/mol [11[2][5]
CAS Number 689-12-3 [2][3]
Appearance Clear, colorless liquid [1][6]

Odor Ester-like, fruity [1][6]
Boiling Point 51-52°C @ 103 mm Hg [5]

Flash Point 22.9°C [5]

Density 0.893 g/cm? [5]

Solubility in Water

4,216 mg/L @ 25°C

(estimated)

[7]

Toxicological Data

While specific acute toxicity data (e.g., LD50, LC50) for isopropyl acrylate is not extensively
detailed in readily available literature, one source notes that its toxicological properties have
not been thoroughly investigated[8]. The primary toxicological concerns are its corrosive and
irritant effects on the skin, eyes, and respiratory system[1][4]. For reference, data for the
structurally similar compound, ethyl acrylate, is provided below.
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Endpoint Species Value Guideline Reference
Acute Oral

o Rat 1,120 mg/kg -
Toxicity (LD50)
Acute Dermal ]

o Rabbit 1,800 mg/kg -
Toxicity (LD50)
Acute Inhalation 9.137 mg/L (4h,

o Rat OECD TG 403
Toxicity (LC50) vapor)
Skin Irritation Rabbit Irritating to skin OECD TG 404
Eye Irritation Rabbit Eye irritation -

Safe Handling and Emergency Protocols

The following diagram illustrates the logical relationship between the identified GHS hazards of

isopropyl acrylate and the necessary handling precautions.
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Prevents fire/explosion Handling Precautions h
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Caption: Logical workflow from GHS hazards to required handling precautions.

Engineering Controls

» Ventilation: Always handle isopropyl acrylate in a well-ventilated area. A chemical fume
hood is required to minimize inhalation of vapors and prevent the accumulation of flammable
concentrations[8].

+ Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting
equipment to prevent ignition sources[3][9].
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Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharge, which can ignite flammable vapors[3][9].

Emergency Equipment: Ensure that an emergency eyewash station and a safety shower are
readily accessible and in good working order[10][11].

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical splash goggles that meet approved standards (e.qg.,
NIOSH or EN 166). A face shield should also be worn when there is a significant risk of
splashing[8][11].

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and inspect them before use.
Flame-retardant and antistatic protective clothing, such as a lab coat, is necessary to prevent
skin contact[8].

Respiratory Protection: If ventilation is insufficient or during procedures that may generate
aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used[11].

Storage and Disposal

Storage: Store containers in a cool, dry, dark, and well-ventilated place, away from heat,
sparks, open flames, and direct sunlight[3][8][9]. Containers should be tightly closed to
prevent leakage and vapor release[3][8]. Isopropyl acrylate may polymerize, so it should be
stored under an inert atmosphere (e.g., nitrogen) if required, and away from incompatible
materials like strong oxidizing agents, acids, and bases[11].

Disposal: Dispose of unused monomer and contaminated materials as hazardous waste in
accordance with all local, regional, and national regulations. Do not pour down the drain[3][8]
[11].

First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention[3][8].

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-acrylate
https://iivs.org/assays/dermal/skin-corrosion-test/
https://www.episkin.com/skin-corrosion
https://www.enfo.hu/sites/default/files/OECD_TG-431-Corrosion-EpiDerm.pdf
https://www.epa.gov/system/files/documents/2024-01/oppt-ncd-eye-irritation-framework-frn-final-12-13-2023.pdf
https://www.enfo.hu/sites/default/files/OECD_TG-431-Corrosion-EpiDerm.pdf
https://www.epa.gov/system/files/documents/2024-01/oppt-ncd-eye-irritation-framework-frn-final-12-13-2023.pdf
https://www.enfo.hu/sites/default/files/OECD_TG-431-Corrosion-EpiDerm.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-acrylate
https://www.epa.gov/system/files/documents/2024-01/oppt-ncd-eye-irritation-framework-frn-final-12-13-2023.pdf
https://iivs.org/assays/dermal/skin-corrosion-test/
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-acrylate
https://www.epa.gov/system/files/documents/2024-01/oppt-ncd-eye-irritation-framework-frn-final-12-13-2023.pdf
https://www.benchchem.com/product/b3029531?utm_src=pdf-body
https://www.enfo.hu/sites/default/files/OECD_TG-431-Corrosion-EpiDerm.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-acrylate
https://www.epa.gov/system/files/documents/2024-01/oppt-ncd-eye-irritation-framework-frn-final-12-13-2023.pdf
https://www.enfo.hu/sites/default/files/OECD_TG-431-Corrosion-EpiDerm.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-acrylate
https://www.epa.gov/system/files/documents/2024-01/oppt-ncd-eye-irritation-framework-frn-final-12-13-2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with large amounts of water for at least 15 minutes. Seek immediate medical attention as this
substance causes severe skin burns[3][8].

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes
and seek immediate medical attention[3][8].

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Seek immediate medical attention[3][8].

Key Experimental Protocols for Hazard
Determination

The GHS classification of isopropyl acrylate is based on data derived from standardized
experimental protocols. The methodologies for determining skin and eye irritation/corrosion are
critical for understanding the basis of its "Corrosive" classification. The following are summaries
of the relevant OECD test guidelines.

Skin Corrosionl/irritation Testing

The potential of a chemical to cause skin corrosion (irreversible damage) or irritation (reversible
damage) is typically assessed using a tiered approach that prioritizes in vitro methods over
animal testing.

e OECD Test Guideline 431: In Vitro Skin Corrosion - Reconstructed Human Epidermis (RhE)
Test Method

o Principle: This test uses a three-dimensional model of human epidermis grown from non-
transformed human keratinocytes. The test chemical is applied topically to the tissue
surface. Corrosive chemicals penetrate and damage the stratum corneum and underlying
cell layers, leading to cytotoxicity.

o Methodology: The test chemical is applied to the RhE tissue for specific exposure times
(e.g., 3 minutes and 1 hour). After exposure, the tissue is rinsed, and cell viability is
measured using a colorimetric assay (e.g., MTT assay), which quantifies the reduction of
MTT dye by mitochondrial enzymes in viable cells.
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o Interpretation: Cell viability is compared to a negative control. A chemical is identified as
corrosive if the cell viability falls below specific thresholds (e.g., <50% viability after 3
minutes or <15% after 1 hour). This method can distinguish between corrosive and non-
corrosive substances.

e OECD Test Guideline 439: In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE)
Test Method

o Principle: Similar to OECD TG 431, this method uses an RhE model to predict skin
irritation potential.

o Methodology: The test chemical is applied to the RhE model for a defined period (typically
15-60 minutes). Cell viability is then determined using the MTT assay.

o Interpretation: A chemical is classified as a skin irritant (GHS Category 2) if the mean cell
viability is reduced to < 50% after exposure.

Serious Eye Damage/Eye Irritation Testing

Similar to skin testing, a weight-of-the-evidence and tiered testing strategy is used to evaluate
eye hazards, starting with in vitro and ex vivo methods.

o OECD Test Guideline 437: Bovine Corneal Opacity and Permeability (BCOP) Test Method

o Principle: This ex vivo method uses corneas isolated from the eyes of cattle obtained from
abattoirs to assess the potential for a chemical to cause severe eye damage.

o Methodology: The test chemical is applied to the epithelial surface of the cornea. The
effects are quantified by measuring two endpoints: corneal opacity (light scattering) and
permeability (measured by the amount of fluorescein dye that passes through the cornea).

o Interpretation: An "In Vitro Irritancy Score” is calculated based on the opacity and
permeability values. Scores above a certain threshold indicate a corrosive or severe
irritant potential.

o OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) Test
Method
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o Principle: This in vitro test uses a multi-layered epithelium of human-derived corneal cells
to identify chemicals that are not classified for eye irritation or serious eye damage.

o Methodology: The test chemical is applied to the surface of the corneal tissue model. After
a defined exposure time, cell viability is measured using the MTT assay.

o Interpretation: If cell viability remains high (e.g., > 60%), the chemical is considered not to
require classification for eye irritation or serious damage (No Category). This test is
primarily used to identify non-irritants. For identifying irritants and corrosives, other tests
are required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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